Cas no 1170293-87-4 (4-{4-(furan-2-yl)-1,3-thiazol-2-ylmethyl}-N-(2-phenylethyl)piperazine-1-carboxamide)

• Product Name: 4-{4-(furan-2-yl)-1,3-thiazol-2-ylmethyl}-N-(2-phenylethyl)piperazine-1-carboxamide
• CAS No: 1170293-87-4
• MF: C₂₁H₂₄N₄O₂S
• MW: 396.505863189697
• CID: 6132902
• PubChem ID: 30464309
• Update Time: 2025-07-21

4-{4-(furan-2-yl)-1,3-thiazol-2-ylmethyl}-N-(2-phenylethyl)piperazine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-{4-(furan-2-yl)-1,3-thiazol-2-ylmethyl}-N-(2-phenylethyl)piperazine-1-carboxamide
• 4-[[4-(furan-2-yl)-1,3-thiazol-2-yl]methyl]-N-(2-phenylethyl)piperazine-1-carboxamide
• SR-01000923544-1
• SR-01000923544
• 4-{[4-(furan-2-yl)-1,3-thiazol-2-yl]methyl}-N-(2-phenylethyl)piperazine-1-carboxamide
• 4-((4-(furan-2-yl)thiazol-2-yl)methyl)-N-phenethylpiperazine-1-carboxamide
• F5584-0183
• AKOS024514299
• VU0647812-1
• 1170293-87-4

• Inchi： 1S/C21H24N4O2S/c26-21(22-9-8-17-5-2-1-3-6-17)25-12-10-24(11-13-25)15-20-23-18(16-28-20)19-7-4-14-27-19/h1-7,14,16H,8-13,15H2,(H,22,26)
• InChI Key： VBTFYTQJKBIJIS-UHFFFAOYSA-N
• SMILES： N1(C(NCCC2=CC=CC=C2)=O)CCN(CC2=NC(C3=CC=CO3)=CS2)CC1

Computed Properties

• Exact Mass: 396.16199719g/mol
• Monoisotopic Mass: 396.16199719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 495
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 89.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Piperazine carboxylic acids and derivatives

Additional information on 4-{4-(furan-2-yl)-1,3-thiazol-2-ylmethyl}-N-(2-phenylethyl)piperazine-1-carboxamide

Recent Advances in the Study of 4-{4-(furan-2-yl)-1,3-thiazol-2-ylmethyl}-N-(2-phenylethyl)piperazine-1-carboxamide (CAS: 1170293-87-4)

The compound 4-{4-(furan-2-yl)-1,3-thiazol-2-ylmethyl}-N-(2-phenylethyl)piperazine-1-carboxamide (CAS: 1170293-87-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, mechanism of action, and potential clinical applications, making it a subject of intense research interest.

One of the key areas of investigation has been the compound's interaction with specific biological targets. Preliminary studies suggest that 4-{4-(furan-2-yl)-1,3-thiazol-2-ylmethyl}-N-(2-phenylethyl)piperazine-1-carboxamide exhibits high affinity for certain receptor subtypes, particularly those involved in neurological and inflammatory pathways. This has led to hypotheses about its potential utility in treating conditions such as neurodegenerative diseases and chronic inflammation. Researchers have employed advanced computational modeling and in vitro assays to map these interactions, providing a foundation for further exploration.

In addition to its receptor-binding properties, the compound's pharmacokinetic profile has been a focal point of recent research. Studies have demonstrated favorable absorption and distribution characteristics, with notable stability in physiological conditions. These findings are critical for assessing the compound's viability as a drug candidate. Furthermore, metabolic studies have identified key pathways involved in its biotransformation, offering insights into potential drug-drug interactions and toxicity profiles.

Recent synthetic efforts have also been directed toward optimizing the compound's structure to enhance its therapeutic efficacy and reduce off-target effects. Modifications to the furan and thiazole moieties have yielded derivatives with improved selectivity and potency. These advancements highlight the compound's versatility as a scaffold for drug development, paving the way for the design of next-generation therapeutics.

Despite these promising developments, challenges remain in translating these findings into clinical applications. Issues such as bioavailability, long-term safety, and scalability of synthesis need to be addressed. Ongoing research aims to tackle these hurdles through multidisciplinary approaches, combining chemical synthesis, biological testing, and computational analysis.

In conclusion, 4-{4-(furan-2-yl)-1,3-thiazol-2-ylmethyl}-N-(2-phenylethyl)piperazine-1-carboxamide (CAS: 1170293-87-4) represents a compelling area of study in chemical biology and medicinal chemistry. Its unique structural and pharmacological properties offer exciting opportunities for therapeutic innovation. As research progresses, this compound is poised to make significant contributions to the development of novel treatments for a range of diseases.